Ethyl 5-acetyl-6-oxo-1H-pyridine-3-carboxylate

• IUPAC Name: ethyl 5-acetyl-6-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C10H11NO4/c1-3-15-10(14)7-4-8(6(2)12)9(13)11-5-7/h4-5H,3H2,1-2H3,(H,11,13)
• InChI Key: NRPVMGRUKQJOFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC(=O)C(=C1)C(=O)C
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “Ethyl 5-acetyl-6-oxo-1H-pyridine-3-carboxylate” are not directly available in the literature.

Scientific Research Applications

Synthesis and Functionalization

Ethyl 5-acetyl-6-oxo-1H-pyridine-3-carboxylate and its derivatives play a significant role in organic synthesis. Zhu, Lan, and Kwon (2003) demonstrated its use in the phosphine-catalyzed annulation process to form highly functionalized tetrahydropyridines, highlighting its utility in creating complex organic structures (Zhu, Lan, & Kwon, 2003). Similarly, Ershov et al. (2019) synthesized a series of novel 5,6-disubstituted derivatives, showcasing its application in creating compounds with potential photophysical properties (Ershov et al., 2019).

Formation of Heterocycles

The compound's utility extends to the formation of heterocyclic compounds. Ghaedi et al. (2015) reported its use in the synthesis of novel pyrazolo[3,4-b]pyridine products via a condensation process (Ghaedi et al., 2015). This illustrates the compound's versatility in creating diverse heterocyclic structures, which are vital in various chemical and pharmaceutical applications.

Potential in Pharmaceutical Research

Although specific information on pharmaceutical applications is limited, Kumar and Mashelker (2006) synthesized derivatives expected to exhibit antihypertensive activity (Kumar & Mashelker, 2006). This indicates the potential of this compound derivatives in medicinal chemistry, particularly in designing new therapeutic agents.

Contribution to Medicinal Chemistry Studies

The compound's derivatives have been studied in the context of cardiotonic activity. Mosti et al. (1993) synthesized esters of 2-substituted 5-acetyl-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids, highlighting the compound's relevance in developing potential medicinal agents (Mosti et al., 1993).

Future Directions

Given the limited information available on “Ethyl 5-acetyl-6-oxo-1H-pyridine-3-carboxylate”, future research could focus on its synthesis, characterization, and potential applications. It would also be interesting to explore its physical and chemical properties, safety and hazards, and possible mechanisms of action.